Cas no 1315368-19-4 (3-Bromoquinoline-8-carboxamide)

• Product Name: 3-Bromoquinoline-8-carboxamide
• CAS No: 1315368-19-4
• MF: C₁₀H₇BrN₂O
• MW: 251.079381227493
• MDL: MFCD19382316
• CID: 5217289
• Update Time: 2025-10-29

3-Bromoquinoline-8-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-bromoquinoline-8-carboxamide
• 8-Quinolinecarboxamide, 3-bromo-
• 3-Bromoquinoline-8-carboxamide

• MDL： MFCD19382316
• Inchi： 1S/C10H7BrN2O/c11-7-4-6-2-1-3-8(10(12)14)9(6)13-5-7/h1-5H,(H2,12,14)
• InChI Key： PEJYIMPKMBACHX-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C(C(N)=O)=CC=CC2=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• XLogP3: 1.8
• Topological Polar Surface Area: 56

Additional information on 3-Bromoquinoline-8-carboxamide

Introduction to 3-Bromoquinoline-8-carboxamide (CAS No. 1315368-19-4)

3-Bromoquinoline-8-carboxamide, with the chemical formula C₉H₆BrN₂O, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic amide derivative of quinoline has garnered considerable attention due to its versatile structural framework and potential biological activities. The presence of a bromine substituent at the 3-position and an amide group at the 8-position imparts unique reactivity and functional properties, making it a valuable scaffold for drug discovery and development.

The compound's molecular structure, characterized by a fused benzene and pyridine ring system, is reminiscent of many bioactive molecules that have demonstrated efficacy in treating various diseases. Quinoline derivatives have a long history in medicinal chemistry, with several well-known drugs, including antimalarials and antibacterial agents, being derived from this class of compounds. The introduction of halogen atoms, particularly bromine, into the quinoline core often enhances binding affinity to biological targets, thereby improving pharmacological activity.

In recent years, 3-Bromoquinoline-8-carboxamide has been explored as a key intermediate in synthesizing novel therapeutic agents. Its amide functionality provides a site for further chemical modification, allowing researchers to tailor its properties for specific applications. For instance, the amide group can be hydrolyzed or converted into other functional moieties, enabling the design of molecules with enhanced solubility or targeted delivery systems.

One of the most compelling aspects of 3-Bromoquinoline-8-carboxamide is its potential as an anti-inflammatory agent. Preliminary studies have suggested that derivatives of this compound may inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. By modulating COX-2 activity, such compounds could offer alternatives to nonsteroidal anti-inflammatory drugs (NSAIDs) with potentially fewer side effects. Furthermore, the bromine atom in the molecule may facilitate interactions with specific amino acid residues in protein targets, enhancing drug-receptor binding affinity.

Another area where 3-Bromoquinoline-8-carboxamide shows promise is in oncology research. Quinoline derivatives have been increasingly studied for their antitumor properties, and modifications to the quinoline core can lead to compounds with potent cytotoxic effects against cancer cells. The amide group provides a handle for developing prodrugs or targeted therapies that release the active species in tumor microenvironments. Additionally, the bromine substituent can be exploited in cross-coupling reactions, such as Suzuki-Miyaura couplings, to introduce aryl groups that may enhance biological activity.

The synthesis of 3-Bromoquinoline-8-carboxamide typically involves multi-step organic transformations starting from commercially available quinoline precursors. Key steps include bromination at the 3-position followed by carboxylation at the 8-position to introduce the amide group. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, can be employed to achieve high yields and purity. These synthetic strategies are crucial for producing sufficient quantities of the compound for preclinical and clinical studies.

In academic research circles, 3-Bromoquinoline-8-carboxamide has been utilized as a building block for exploring novel chemical entities with therapeutic potential. Researchers have synthesized various analogs by modifying different positions on the quinoline ring or introducing additional functional groups. These derivatives have been screened for their biological activities using in vitro assays targeting enzymes and receptors relevant to human diseases. The results have provided valuable insights into structure-activity relationships within this class of compounds.

The pharmacokinetic properties of 3-Bromoquinoline-8-carboxamide are also under investigation to optimize its delivery and efficacy. Factors such as solubility, stability, and metabolic degradation pathways are critical considerations when evaluating a compound's potential as a drug candidate. Computational modeling techniques have been employed to predict how structural modifications might influence these properties, enabling rational drug design approaches.

Future directions in the study of 3-Bromoquinoline-8-carboxamide include exploring its role in treating neurological disorders. Some quinoline derivatives have shown neuroprotective effects in animal models of neurodegenerative diseases like Alzheimer's and Parkinson's disease. The amide group could serve as a linker for delivering neuroactive molecules directly to affected brain regions or modulating neurotransmitter systems involved in these conditions.

Collaborations between academic institutions and pharmaceutical companies are increasingly focused on harnessing the potential of 3-Bromoquinoline-8-carboxamide through high-throughput screening programs and structure-based drug design initiatives. These efforts aim to accelerate the discovery of novel therapeutics by leveraging computational tools and synthetic chemistry expertise. The compound's unique structural features make it an attractive candidate for further development into drugs that address unmet medical needs.